Cas no 2034276-49-6 (N-({6-ethoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}methyl)-2-(4-fluorophenoxy)acetamide)

• Product Name: N-({6-ethoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}methyl)-2-(4-fluorophenoxy)acetamide
• CAS No: 2034276-49-6
• MF: C₁₆H₁₆FN₅O₃
• MW: 345.328346252441
• CID: 5551878
• PubChem ID: 91819049
• Update Time: 2023-11-21

N-({6-ethoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}methyl)-2-(4-fluorophenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• F6524-5665
• N-[(6-ethoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl]-2-(4-fluorophenoxy)acetamide
• AKOS026694724
• N-((6-ethoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)-2-(4-fluorophenoxy)acetamide
• N-({6-ethoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}methyl)-2-(4-fluorophenoxy)acetamide
• 2034276-49-6

• Inchi： 1S/C16H16FN5O3/c1-2-24-16-8-7-13-19-20-14(22(13)21-16)9-18-15(23)10-25-12-5-3-11(17)4-6-12/h3-8H,2,9-10H2,1H3,(H,18,23)
• InChI Key： XIOOTEBFGVLUFG-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)OCC(NCC1=NN=C2C=CC(=NN12)OCC)=O

Computed Properties

• Exact Mass: 345.12371755g/mol
• Monoisotopic Mass: 345.12371755g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 90.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridazines